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Compound of Interest

Compound Name: Phenylmalonic acid

Cat. No.: B105457 Get Quote

An In-depth Technical Guide to the Health and Safety of Phenylmalonic Acid

This document provides comprehensive health and safety information for phenylmalonic acid
(CAS No: 2613-89-0), intended for researchers, scientists, and professionals in drug

development. The guide details hazard classifications, handling procedures, emergency

responses, and toxicological properties to ensure safe laboratory practices.

Hazard Identification and Classification
Phenylmalonic acid is classified as a hazardous substance. The following table summarizes

its classification according to the Globally Harmonized System (GHS).[1][2]
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Hazard Class GHS Pictogram Signal Word

Hazard

Statement

Code

Hazard

Statement

Description

Skin

Corrosion/Irritatio

n

alt text Warning H315
Causes skin

irritation.[1][2]

Serious Eye

Damage/Eye

Irritation

alt text Warning H319

Causes serious

eye irritation.[1]

[2]

Specific Target

Organ Toxicity

(Single

Exposure)

alt text Warning H335

May cause

respiratory

irritation.[1]

Older European risk phrases also classify the substance as harmful if swallowed (R22),

irritating to eyes, respiratory system, and skin (R36/37/38), and having a risk of serious

damage to the eyes (R41).[3][4]

Physical and Chemical Properties
Understanding the physical and chemical properties of phenylmalonic acid is crucial for its

safe handling and storage.
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Property Value

Molecular Formula C₉H₈O₄[3][5]

Molecular Weight 180.16 g/mol [1][5]

Appearance White to off-white powder or crystal.[1][4][5]

Odor Odorless.[1][5]

Melting Point 149-155 °C (decomposes).[3][4][5]

Solubility Soluble in water.[3][4][5]

Flash Point 187.5 °C[3]

Vapor Pressure 6.63E-06 mmHg at 25°C[3]

Toxicological Information
While specific quantitative data such as LD50 or LC50 values are not readily available in the

reviewed literature, the primary toxicological effects are related to its irritant properties.[5]

Route of Exposure Health Effect

Inhalation
Causes respiratory tract irritation; can produce

delayed pulmonary edema.[5]

Skin Contact Causes skin irritation.[1][5]

Eye Contact
Causes serious eye irritation, may cause

chemical conjunctivitis.[1][5]

Ingestion
May cause gastrointestinal irritation with

nausea, vomiting, and diarrhea.[5]

Carcinogenicity: Phenylmalonic acid is not listed as a carcinogen by ACGIH, IARC, NTP, or

California Proposition 65.[5]

Handling, Storage, and Exposure Controls
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Adherence to proper handling and storage protocols is essential to minimize risk.

Handling Procedures
Wash hands and skin thoroughly after handling.[5] Use only in a well-ventilated area.[5]

Minimize dust generation and accumulation.[5] Avoid contact with eyes, skin, and clothing, and

prevent ingestion and inhalation.[5]

Storage Conditions
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5] Keep away from

incompatible substances such as strong oxidizing agents and strong bases.[5]

Exposure Controls
Engineering Controls: Facilities that store or use phenylmalonic acid should be equipped with

an eyewash station and a safety shower.[5] Adequate ventilation should be used to maintain

low airborne concentrations.[5]

Personal Protective Equipment (PPE): The following table outlines the recommended PPE for

handling phenylmalonic acid.[5]
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Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[5]

Skin Protection
Wear appropriate protective gloves to prevent

skin exposure.[5]

Body Protection
Wear appropriate protective clothing to prevent

skin exposure.[5]

Respiratory Protection

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149

must be followed whenever workplace

conditions warrant respirator use.[5]

Emergency Procedures
First Aid Measures
The following first aid protocols should be followed in the event of exposure.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid.[5]

Skin Contact: Get medical aid. Flush skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes.[5][6]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. If not breathing, give artificial respiration. Get medical aid.[5] Do not use mouth-

to-mouth resuscitation.[5]

Ingestion: Get medical aid. Do NOT induce vomiting.[5] If the person is conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or water.[5]
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Fire-Fighting Measures
In case of a fire involving phenylmalonic acid:

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[5]

Firefighter Precautions: As in any fire, wear a self-contained breathing apparatus (SCBA) in

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[5]

Hazardous Combustion Products: During a fire, irritating and highly toxic gases, including

carbon monoxide and carbon dioxide, may be generated by thermal decomposition.[5]

Accidental Release Measures
For spills involving solid phenylmalonic acid, the following workflow should be implemented.
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Click to download full resolution via product page

Caption: Workflow for handling a phenylmalonic acid spill.
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Stability and Reactivity
Chemical Stability: The substance is stable at room temperature in closed containers under

normal storage and handling conditions.[5]

Conditions to Avoid: Incompatible materials, excess heat, and strong oxidants.[5]

Incompatible Materials: Strong oxidizing agents and strong bases.[5]

Hazardous Decomposition Products: Upon decomposition, it may produce carbon monoxide,

irritating and toxic fumes and gases, and carbon dioxide.[5]

Hazardous Polymerization: Has not been reported.[5]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[5] Disposal must be in accordance with US EPA guidelines (40 CFR Parts

261.3) and any applicable state and local hazardous waste regulations to ensure complete and

accurate classification.[5] Phenylmalonic acid is not listed under RCRA P-Series or U-Series

hazardous wastes.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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